Cas no 26187-37-1 (pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci))
26187-37-1 structure
Product Name:pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci)
CAS No:26187-37-1
MF:C8H8N2O2
MW:164.161321640015
CID:914342
PubChem ID:45082528
Update Time:2025-04-19
pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci)
- 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylic acid
- DTXSID70665281
- 26187-37-1
-
- Inchi: 1S/C8H8N2O2/c1-4-5(2)10-7(8(11)12)6(4)3-9/h10H,1-2H3,(H,11,12)
- InChI Key: SEQLHYHCPZYJRX-UHFFFAOYSA-N
- SMILES: OC(C1=C(C#N)C(C)=C(C)N1)=O
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.9Ų
pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl- (8ci) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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